Cas no 2172188-70-2 (1-(1-hydroxy-3,5-dimethylcyclohexyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1-hydroxy-3,5-dimethylcyclohexyl)cyclopentane-1-carboxylic acid
• CAS No: 2172188-70-2
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 6318007
• PubChem ID: 165899100
• Update Time: 2025-10-11

1-(1-hydroxy-3,5-dimethylcyclohexyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-3,5-dimethylcyclohexyl)cyclopentane-1-carboxylic acid
• 2172188-70-2
• EN300-1630691

• Inchi： 1S/C14H24O3/c1-10-7-11(2)9-14(17,8-10)13(12(15)16)5-3-4-6-13/h10-11,17H,3-9H2,1-2H3,(H,15,16)
• InChI Key： CYBISJQIDGREJZ-UHFFFAOYSA-N
• SMILES： OC1(CC(C)CC(C)C1)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(1-hydroxy-3,5-dimethylcyclohexyl)cyclopentane-1-carboxylic acid

Introduction to 1-(1-hydroxy-3,5-dimethylcyclohexyl)cyclopentane-1-carboxylic acid (CAS No. 2172188-70-2)

1-(1-hydroxy-3,5-dimethylcyclohexyl)cyclopentane-1-carboxylic acid, identified by the chemical identifier CAS No. 2172188-70-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework composed of a cyclopentane ring substituted with a carboxylic acid group and an adjacent 1-hydroxy-3,5-dimethylcyclohexyl moiety, exhibits promising properties that make it a valuable candidate for further investigation in drug discovery and material science applications.

The structural complexity of 1-(1-hydroxy-3,5-dimethylcyclohexyl)cyclopentane-1-carboxylic acid arises from its dual cycloalkyl backbone, which imparts both rigidity and flexibility to the molecule. The presence of the hydroxyl group and the methyl substituents at the 3 and 5 positions of the cyclohexyl ring enhances its solubility in both polar and nonpolar solvents, making it adaptable for various biochemical interactions. This characteristic is particularly advantageous in the design of molecular probes and pharmacophores that require compatibility with diverse biological systems.

In recent years, there has been growing interest in the development of novel scaffolds that can serve as building blocks for therapeutic agents. The structural motif of 1-(1-hydroxy-3,5-dimethylcyclohexyl)cyclopentane-1-carboxylic acid aligns well with current trends in medicinal chemistry, where molecules with complex cyclic structures are being explored for their potential to interact with biological targets in unique ways. The carboxylic acid functionality at the terminus of the cyclopentane ring provides a reactive site for further derivatization, enabling the synthesis of analogs with tailored properties for specific applications.

One of the most compelling aspects of this compound is its potential as a precursor for biologically active molecules. The cyclohexyl ring, particularly when substituted with hydroxyl and methyl groups, has been shown to influence binding affinity and metabolic stability in drug candidates. Studies have demonstrated that such structural features can enhance pharmacokinetic profiles by improving solubility and reducing susceptibility to enzymatic degradation. Furthermore, the dual cycloalkyl system may facilitate optimal spatial orientation within biological targets, leading to improved efficacy.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(1-hydroxy-3,5-dimethylcyclohexyl)cyclopentane-1-carboxylic acid for their potential biological activity. Molecular modeling techniques have been employed to predict how this molecule might interact with enzymes and receptors involved in critical metabolic pathways. These simulations have provided insights into possible binding modes and have guided synthetic strategies to optimize its pharmacological properties. For instance, computational studies suggest that modifications to the hydroxyl group could enhance binding interactions with specific protein targets, making this compound a promising lead for further development.

The synthesis of 1-(1-hydroxy-3,5-dimethylcyclohexyl)cyclopentane-1-carboxylic acid presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to achieve high yields and purity. However, recent innovations in catalytic methods have streamlined these procedures, making it feasible to produce this compound on a larger scale. Transition metal-catalyzed reactions have been particularly effective in constructing the cycloalkyl framework while maintaining precise functional group placement. Such advancements are crucial for advancing preclinical studies and eventual clinical trials.

From a material science perspective, 1-(1-hydroxy-3,5-dimethylcyclohexyl)cyclopentane-1-carboxylic acid also holds potential as a component in advanced polymers or coatings. Its ability to form stable complexes with other molecules makes it suitable for applications where molecular recognition is key. For example, it could be incorporated into hydrogels or nanoparticles designed for targeted drug delivery systems. The carboxylic acid group provides a site for covalent attachment to other biomolecules or functional groups, enabling customization of material properties for specific industrial or biomedical uses.

The growing body of research on CAS No. 2172188-70-2 underscores its significance as a versatile building block in synthetic chemistry. As our understanding of molecular interactions deepens, compounds like 1-(1-hydroxy-3,5-dimethylcyclohexyl)cyclopentane-1-carboxylic acid are likely to play an increasingly important role in developing new therapies and materials. Future studies may explore its derivatives as intermediates for more complex molecules or investigate its potential applications in areas such as nanotechnology or green chemistry.